Cas no 1342666-00-5 (2-Pentanone, 4-[(3-methoxyphenyl)thio]-)

• Product Name: 2-Pentanone, 4-[(3-methoxyphenyl)thio]-
• CAS No: 1342666-00-5
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 5159191
• Update Time: 2025-05-23

2-Pentanone, 4-[(3-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 4-((3-Methoxyphenyl)thio)pentan-2-one
• 4-[(3-methoxyphenyl)sulfanyl]pentan-2-one
• 2-Pentanone, 4-[(3-methoxyphenyl)thio]-

• Inchi： 1S/C12H16O2S/c1-9(13)7-10(2)15-12-6-4-5-11(8-12)14-3/h4-6,8,10H,7H2,1-3H3
• InChI Key： TXRMKQVXRHAGNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)C(C)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 2.5
• Topological Polar Surface Area: 51.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Pentanone, 4-[(3-methoxyphenyl)thio]-

Comprehensive Overview of 2-Pentanone, 4-[(3-methoxyphenyl)thio]- (CAS No. 1342666-00-5)

2-Pentanone, 4-[(3-methoxyphenyl)thio]-, identified by its CAS No. 1342666-00-5, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, featuring a unique combination of a ketone and a thioether functional group, is widely utilized in advanced research applications. Its molecular structure, which includes a 3-methoxyphenyl moiety, contributes to its distinct chemical properties, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for 2-Pentanone derivatives has surged due to their versatility in pharmaceutical and agrochemical research. Researchers are particularly interested in its potential as a building block for designing novel bioactive compounds. The thioether linkage in this molecule enhances its reactivity, enabling it to participate in various cross-coupling reactions, a topic frequently searched in academic and industrial databases. This aligns with the growing trend of exploring sustainable synthetic pathways, a hot topic in green chemistry.

The compound’s CAS No. 1342666-00-5 is often queried in scientific literature and patent databases, reflecting its relevance in intellectual property and innovation. Its 4-[(3-methoxyphenyl)thio] substituent has been studied for its electronic effects, which are crucial in molecular design and drug discovery. These aspects resonate with current user searches on platforms like Google Scholar, where terms such as "thioether applications in medicinal chemistry" and "ketone-based intermediates" are trending.

From an industrial perspective, 2-Pentanone, 4-[(3-methoxyphenyl)thio]- is noted for its stability under standard conditions, making it a practical choice for scale-up processes. This characteristic addresses common queries about compound handling and storage requirements, which are frequently discussed in online forums and technical guides. Additionally, its compatibility with catalytic systems is a subject of ongoing research, as industries seek more efficient and cost-effective synthetic methods.

Environmental and regulatory considerations are also pivotal in discussions about this compound. While it is not classified as hazardous, its synthesis and disposal must adhere to green chemistry principles, a topic highly searched by environmentally conscious users. The integration of bio-based solvents and catalytic recycling in its production process exemplifies how the chemical industry is evolving to meet sustainability goals.

In summary, 2-Pentanone, 4-[(3-methoxyphenyl)thio]- (CAS No. 1342666-00-5) stands out as a multifaceted compound with broad applications in research and industry. Its structural features, combined with its reactivity and stability, make it a subject of continuous exploration. As the scientific community prioritizes sustainable innovation and efficient synthesis, this compound is likely to remain a key player in advancing chemical knowledge and technological progress.